Cas no 21093-54-9 (3-Pyridinemethanol, 2-(phenylamino)-)

• Product Name: 3-Pyridinemethanol, 2-(phenylamino)-
• CAS No: 21093-54-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 1402291
• PubChem ID: 13986159
• Update Time: 2025-04-20

3-Pyridinemethanol, 2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 2-(phenylamino)-
• (2-anilinopyridin-3-yl)methanol
• 2-(Phenylamino )-3-pyridinemethanol
• DTXSID50553839
• IQPOOTCWZFNUJR-UHFFFAOYSA-N
• 21093-54-9
• (2-(Phenylamino)pyridin-3-yl)methanol
• 2-(Phenylamino)-3-pyridinemethanol
• (2-phenylamino-3-pyridinyl)methanol
• SCHEMBL1375014

• Inchi： 1S/C12H12N2O/c15-9-10-5-4-8-13-12(10)14-11-6-2-1-3-7-11/h1-8,15H,9H2,(H,13,14)
• InChI Key： IQPOOTCWZFNUJR-UHFFFAOYSA-N
• SMILES： OCC1=CC=CN=C1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 200.09506
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.15